Cas no 19967-75-0 (3(2H)-Benzothiazoleethanethiol)

3(2H)-Benzothiazoleethanethiol structure
19967-75-0 structure
Product name:3(2H)-Benzothiazoleethanethiol
CAS No:19967-75-0
MF:C9H11NS2
MW:197.320339441299
CID:123863
PubChem ID:45116793

3(2H)-Benzothiazoleethanethiol Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzothiazoleethanethiol
    • 3-Benzothiazoleethanethiol,2,3-dihydro-(9CI)
    • 2-benzothiazol-3-yl-ethanethiol
    • 3-benzothiazoleethanethiol,2,3-dihydro-
    • 3-Benzothiazolineethanethiol (8CI)
    • AG-E-46024
    • CTK0H2317
    • KB-180871
    • 19967-75-0
    • DTXSID70668499
    • 2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol
    • N-(beta-mercaptoethyl)benzothiazoline
    • 2-(2H-1,3-BENZOTHIAZOL-3-YL)ETHANETHIOL
    • Inchi: InChI=1S/C9H11NS2/c11-6-5-10-7-12-9-4-2-1-3-8(9)10/h1-4,11H,5-7H2
    • InChI Key: HVYDWJHEMIAHDY-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(CCS)C1

Computed Properties

  • Exact Mass: 197.03343
  • Monoisotopic Mass: 197.03329170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 3.24

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